Cas no 142332-82-9 (3-(3,5-dimethylphenyl)propan-1-amine)

• Product Name: 3-(3,5-dimethylphenyl)propan-1-amine
• CAS No: 142332-82-9
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD09913029
• CID: 1311184
• PubChem ID: 19797641
• Update Time: 2025-09-27

3-(3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-DiMethyl-benzenepropanamine
• 3-(3,5-dimethylphenyl)propan-1-amine
• BS-34532
• C77897
• EN300-1253425
• DB-240786
• AKOS005266055
• 142332-82-9
• SCHEMBL4213627
• (3,5-Dimethylphenyl)propylamine

• MDL： MFCD09913029
• Inchi： 1S/C11H17N/c1-9-6-10(2)8-11(7-9)4-3-5-12/h6-8H,3-5,12H2,1-2H3
• InChI Key： XBENPDIWJNEOFY-UHFFFAOYSA-N
• SMILES： NCCCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines